(Z)-methyl 4-((6-hydroxy-4-methyl-3-oxo-7-(pyrrolidin-1-ylmethyl)benzofuran-2(3H)-ylidene)methyl)benzoate

• IUPAC Name: methyl 4-[(Z)-[6-hydroxy-4-methyl-3-oxo-7-(pyrrolidin-1-ylmethyl)-1-benzofuran-2-ylidene]methyl]benzoate
• InChI: InChI=1S/C23H23NO5/c1-14-11-18(25)17(13-24-9-3-4-10-24)22-20(14)21(26)19(29-22)12-15-5-7-16(8-6-15)23(27)28-2/h5-8,11-12,25H,3-4,9-10,13H2,1-2H3/b19-12-
• InChI Key: ZOGGYMHTKCDVLR-UNOMPAQXSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)O2)CN4CCCC4)O
• Isomeric SMILES: CC1=CC(=C(C2=C1C(=O)/C(=C/C3=CC=C(C=C3)C(=O)OC)/O2)CN4CCCC4)O
• Molecular Formula: C23H23NO5
• Molecular Weight: 393.4 g/mol
• CAS No.: 903850-90-8

Description

(Z)-methyl 4-((6-hydroxy-4-methyl-3-oxo-7-(pyrrolidin-1-ylmethyl)benzofuran-2(3H)-ylidene)methyl)benzoate is a useful research compound. Its molecular formula is C23H23NO5 and its molecular weight is 393.439. The purity is usually 95%.
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Scientific Research Applications

Biological Imaging Applications

• Fluorescent Zn(II) Sensors : The compound's derivatives have been used in the synthesis of fluorescent Zn(II) sensors for biological imaging. These sensors exhibit improved selectivity for Zn(II) and are cell permeable, demonstrating their potential in vivo applications for imaging zinc uptake in cells (Nolan et al., 2006).

Environmental Applications

• Removal of Anionic Dyes : A metal-organic framework (MOF) incorporating the compound has shown effectiveness in removing anionic dyes from aqueous solutions. This MOF exhibits ultrahigh uptake capacities for various dyes, indicating its potential in water purification processes (Yu et al., 2021).

Catalytic and Synthetic Applications

• Hydroxylation of Alkanes : The compound has been used in the synthesis of diiron(III) complexes that function as catalysts for selective hydroxylation of alkanes, showing the potential in organic synthesis and industrial applications (Sankaralingam & Palaniandavar, 2014).
• Coordination Polymers : The compound has been used in creating coordination polymers with potential applications in photocatalytic degradation of organic pollutants (Liu et al., 2016).

Photophysical Properties

• Study of Modified Derivatives : Various S, N, and Se-modified derivatives of the compound have been synthesized to investigate their photophysical properties, which are crucial for applications in material science and photochemistry (Yoon et al., 2019).

Nonlinear Optical Materials

• Design of Nonlinear Optical Materials : The compound has been utilized in the rational design of nonlinear optical materials based on 2D coordination networks. Such materials are significant in the field of photonics and optoelectronics (Evans & Lin, 2001).